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Compound of Interest

Compound Name: 1-Bromo-4-chloronaphthalene

Cat. No.: B1587457 Get Quote

An In-Depth Technical Guide to 1-Bromo-4-chloronaphthalene: Properties, Synthesis, and

Applications

Introduction
1-Bromo-4-chloronaphthalene is a halogenated polycyclic aromatic hydrocarbon that serves

as a valuable intermediate in various fields of chemical research and development. Its

disubstituted naphthalene core, featuring both a bromine and a chlorine atom at distinct

positions, offers unique reactivity that makes it a versatile building block in organic synthesis.

This guide provides a comprehensive technical overview of 1-Bromo-4-chloronaphthalene,

intended for researchers, chemists, and professionals in materials science and drug discovery.

We will delve into its core molecular properties, logical synthetic pathways, key applications,

and essential safety protocols, grounding all technical claims in authoritative sources.

Part 1: Core Molecular & Chemical Properties
A precise understanding of a compound's fundamental properties is the bedrock of its effective

application in research and synthesis. This section outlines the key identifiers and

physicochemical characteristics of 1-Bromo-4-chloronaphthalene.

Molecular Identity and Formula
The molecular formula for 1-Bromo-4-chloronaphthalene is C₁₀H₆BrCl.[1] This formula

dictates its molecular weight and provides the basis for its structural characterization. The
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molecular weight is calculated by summing the atomic weights of its constituent atoms: (10 x

Carbon) + (6 x Hydrogen) + (1 x Bromine) + (1 x Chlorine).

Table 1: Key Molecular Identifiers

Identifier Value

Molecular Formula C₁₀H₆BrCl[1]

Molecular Weight 241.51 g/mol [1]

CAS Number 53220-82-9[1]

IUPAC Name 1-bromo-4-chloronaphthalene

InChI
InChI=1S/C10H6BrCl/c11-9-5-6-10(12)8-4-2-1-

3-7(8)9/h1-6H[2]

InChIKey WUGJECZACFHDFE-UHFFFAOYSA-N[2]

| SMILES | C1=CC=C2C(=C1)C(=CC=C2Br)Cl[2] |

Physicochemical Properties
The physical state and stability of 1-Bromo-4-chloronaphthalene are critical for its handling

and use in experimental setups.

Table 2: Physicochemical Data

Property Value

Physical Form Solid

Purity
Commercially available at ≥95% and ≥98%

purity[1]

| Storage Conditions | Sealed in a dry environment at room temperature |

Structural Representation
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The arrangement of atoms in 1-Bromo-4-chloronaphthalene is key to its reactivity. The

bromine and chlorine substituents are located on the same aromatic ring of the naphthalene

core.

Caption: 2D structure of 1-Bromo-4-chloronaphthalene.

Part 2: Synthesis & Characterization
While specific documented syntheses for 1-Bromo-4-chloronaphthalene are not abundant in

readily available literature, a logical pathway can be constructed based on established

organohalogen chemistry.

Synthetic Strategy: A Logical Approach
The synthesis of polysubstituted naphthalenes often involves a multi-step process starting from

a simpler, functionalized naphthalene precursor. A highly plausible route to 1-Bromo-4-
chloronaphthalene is via the direct bromination of 1-chloronaphthalene. This reaction

leverages the directing effects of the chloro group on the naphthalene ring during electrophilic

aromatic substitution.

Alternatively, a Sandmeyer reaction starting from 4-chloronaphthalen-1-amine provides another

robust synthetic route, analogous to the synthesis of its isomer, 1-bromo-8-chloronaphthalene.

[3] This method offers regiochemical control.
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Synthetic Workflow

1-Chloronaphthalene
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Caption: Proposed workflow for the synthesis of 1-Bromo-4-chloronaphthalene.

Exemplary Synthetic Protocol (Hypothetical)
This protocol is based on standard procedures for the halogenation of naphthalenes.[4][5]

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, dropping funnel,

and reflux condenser, dissolve 1-chloronaphthalene (1 equivalent) in a suitable inert solvent
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(e.g., carbon tetrachloride or dichloromethane).

Catalyst Addition: Add a catalytic amount of a Lewis acid, such as iron(III) bromide (FeBr₃),

to the solution.

Bromination: Slowly add a solution of molecular bromine (Br₂, 1.1 equivalents) in the same

solvent from the dropping funnel. The reaction is typically exothermic and may require

cooling in an ice bath to maintain a controlled temperature.

Reaction Monitoring: Stir the mixture at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting

material is consumed.

Workup: Upon completion, quench the reaction by slowly adding a saturated aqueous

solution of sodium bisulfite to neutralize any excess bromine. Separate the organic layer,

wash it with water and brine, and then dry it over an anhydrous drying agent like magnesium

sulfate.

Purification: Remove the solvent under reduced pressure. The crude product can be purified

by column chromatography on silica gel or by recrystallization from a suitable solvent system

(e.g., ethanol/water) to yield pure 1-Bromo-4-chloronaphthalene.

Verification: Confirm the identity and purity of the final product using standard analytical

techniques.

Analytical Characterization
To ensure the integrity of the synthesized compound, a suite of analytical methods should be

employed:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the

structure by showing the characteristic shifts and coupling patterns of the protons and

carbons on the substituted naphthalene ring.

Mass Spectrometry (MS): MS analysis will verify the molecular weight (241.51 g/mol ) and

show the distinct isotopic pattern characteristic of a molecule containing one bromine and

one chlorine atom.[2]
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Infrared (IR) Spectroscopy: IR spectroscopy can be used to confirm the presence of

characteristic C-H and C-C aromatic stretches and the C-Br and C-Cl bonds.

Part 3: Applications & Relevance in Research
The utility of 1-Bromo-4-chloronaphthalene stems from its identity as a dihalogenated

aromatic compound, which makes it a versatile precursor in organic synthesis.

Role as a Chemical Intermediate
The primary value of 1-Bromo-4-chloronaphthalene lies in its potential for selective

functionalization. The carbon-bromine bond is generally more reactive than the carbon-chlorine

bond in common cross-coupling reactions. This differential reactivity allows it to serve as a

platform for sequential chemical modifications.

Cross-Coupling Reactions: It is an ideal substrate for various transition-metal-catalyzed

cross-coupling reactions, such as Suzuki, Stille, and Buchwald-Hartwig aminations.[6] These

reactions are fundamental in medicinal chemistry for constructing complex molecular

architectures. A researcher could, for example, selectively react at the bromine position first,

then perform a different reaction at the chlorine position.

Applications in Materials Science
1-Bromo-4-chloronaphthalene has been identified as an organic electroluminescent material.

[7] This suggests its utility in the development of Organic Light-Emitting Diodes (OLEDs), which

are used in modern displays and lighting. Its role may be as a synthetic precursor to more

complex, highly conjugated molecules that form the emissive layer in an OLED device.

Potential in Drug Discovery
Halogen atoms are prevalent in pharmaceuticals and can significantly influence a molecule's

pharmacokinetic and pharmacodynamic properties.[8] While direct biological applications for 1-
Bromo-4-chloronaphthalene are not widely reported, its isomers and related structures serve

as key intermediates in the synthesis of biologically active compounds. For instance, 1-bromo-

8-chloronaphthalene is an intermediate for quinazoline-based inhibitors targeting KRas, a

protein implicated in many cancers.[3][9] This strongly suggests that 1-Bromo-4-
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chloronaphthalene is a valuable scaffold for building libraries of novel compounds for drug

screening.

Potential Applications

1-Bromo-4-chloronaphthalene
(Core Structure)

Materials Science
(OLED Precursors)

Functionalization

Drug Discovery
(Scaffold for Inhibitors)

Derivatization

Organic Synthesis
(Cross-Coupling Substrate)

Selective Reactivity

Click to download full resolution via product page

Caption: Relationship between the core molecule and its potential applications.

Part 4: Safety, Handling, and Storage
Due to its chemical nature, 1-Bromo-4-chloronaphthalene requires careful handling to

minimize risk to personnel.

Hazard Identification
The compound is classified with several hazard statements according to the Globally

Harmonized System (GHS).

Table 3: GHS Hazard Statements

Code Hazard Statement

H302 Harmful if swallowed

H315 Causes skin irritation[10]

H319 Causes serious eye irritation[10]

| H335 | May cause respiratory irritation[10] |
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Recommended Handling Procedures
Adherence to standard laboratory safety protocols is mandatory when working with this

compound.

Engineering Controls: Always handle 1-Bromo-4-chloronaphthalene inside a certified

chemical fume hood to avoid inhalation of dust or vapors.[10]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.[11]

Face protection may be required for larger quantities.[10]

Avoid Contact: Take measures to prevent contact with skin, eyes, and clothing. Avoid

creating dust.[10][12]

First Aid (Eyes): If contact with eyes occurs, immediately flush with plenty of water for at

least 15 minutes, holding the eyelids open.[10][12] Seek medical attention.

First Aid (Skin): In case of skin contact, wash off immediately with soap and plenty of water.

[10][12]

First Aid (Inhalation): If inhaled, move the person to fresh air. If breathing is difficult, seek

medical attention.[12]

First Aid (Ingestion): If swallowed, rinse mouth with water and consult a physician

immediately.[12]

Storage and Disposal
Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area away from incompatible materials.

Disposal: Dispose of waste material and containers in accordance with local, regional, and

national regulations. Do not allow the product to enter drains.[11][13]

Conclusion
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1-Bromo-4-chloronaphthalene is a chemical compound with significant potential rooted in its

well-defined molecular structure. With a molecular formula of C₁₀H₆BrCl and a molecular

weight of 241.51 g/mol , it stands as a key intermediate for advanced applications in materials

science, particularly for electroluminescent materials, and as a versatile scaffold for the

synthesis of complex molecules in drug discovery. Its differential halogen reactivity makes it a

valuable tool for chemists. Proper understanding and implementation of safety and handling

procedures are essential for its use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1587457#1-bromo-4-chloronaphthalene-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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